Cas no 1803561-64-9 (Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride)

• Product Name: Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride
• CAS No: 1803561-64-9
• MF: C₈H₁₈Cl₂N₂O₃
• MW: 261.146120548248
• MDL: MFCD28246376
• CID: 4615421
• PubChem ID: 91662887
• Update Time: 2025-07-16

Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride
• methyl 2-amino-3-morpholin-4-ylpropanoate;dihydrochloride
• Z1998636327
• Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride

• MDL： MFCD28246376
• Inchi： 1S/C8H16N2O3.2ClH/c1-12-8(11)7(9)6-10-2-4-13-5-3-10;;/h7H,2-6,9H2,1H3;2*1H
• InChI Key： VEEDEUPQJRDZHO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC(C(=O)OC)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• Topological Polar Surface Area: 64.8

Additional information on Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride

Professional Introduction to Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride (CAS No. 1803561-64-9)

Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride (CAS No. 1803561-64-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various therapeutic applications. The inclusion of both amino and morpholine groups in its molecular structure endows it with distinct chemical reactivity and potential biological activity, making it a subject of intense study among researchers.

The compound's molecular formula, C₉H₁₈N₂O₄.2HCl, highlights its complex composition and the presence of multiple functional groups that contribute to its versatility. The morpholin-4-yl moiety, in particular, is known for its role in enhancing the solubility and bioavailability of pharmaceutical agents, a critical factor in drug design. This feature, combined with the presence of an amino group, positions Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride as a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-amino group in Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the compound's binding affinity to biological targets. This property has led to its exploration as a potential scaffold for drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

Recent studies have demonstrated the compound's efficacy in preclinical models, where it has shown promise in reducing inflammation and modulating neurotransmitter activity. The morpholine ring further enhances these properties by providing a stable framework that can interact with enzymes and receptors involved in disease pathways. For instance, research indicates that derivatives of this compound may have potential applications in treating conditions such as chronic pain and neurodegenerative diseases by interacting with specific ion channels and signaling molecules.

The synthesis of Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protective group chemistry, are often employed to achieve the desired product. The dihydrochloride salt form enhances the compound's stability and solubility, making it more suitable for formulation into pharmaceutical products.

The pharmacokinetic profile of Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride is another area of active investigation. Studies have begun to explore how the morpholine group influences absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. Preliminary data suggest that the compound exhibits moderate bioavailability following oral administration, with a reasonable half-life that allows for sustained therapeutic action.

In conclusion, Methyl 2-amino-3-(morpholin-4-yl)propanoate dihydrochloride (CAS No. 1803561-64-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with biological targets relevant to various diseases, while its chemical stability makes it a suitable candidate for further development. As research continues to uncover new therapeutic possibilities, this compound stands out as a key player in the quest for innovative treatments.